4-[(E)-3-[[cyano-(2-methoxyphenyl)methyl]amino]-3-oxoprop-1-enyl]-N-methylbenzamide

• IUPAC Name: 4-[(E)-3-[[cyano-(2-methoxyphenyl)methyl]amino]-3-oxoprop-1-enyl]-N-methylbenzamide
• InChI: InChI=1S/C20H19N3O3/c1-22-20(25)15-10-7-14(8-11-15)9-12-19(24)23-17(13-21)16-5-3-4-6-18(16)26-2/h3-12,17H,1-2H3,(H,22,25)(H,23,24)/b12-9+
• InChI Key: PXPLDCTURHRQPL-FMIVXFBMSA-N
• Canonical SMILES: CNC(=O)C1=CC=C(C=C1)C=CC(=O)NC(C#N)C2=CC=CC=C2OC
• Isomeric SMILES: CNC(=O)C1=CC=C(C=C1)/C=C/C(=O)NC(C#N)C2=CC=CC=C2OC
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol

Description

The compound “4-[(E)-3-[[cyano-(2-methoxyphenyl)methyl]amino]-3-oxoprop-1-enyl]-N-methylbenzamide” is an organic compound containing several functional groups, including a cyano group (-CN), an amide group (-CONH2), a methoxy group (-OCH3), and a benzene ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the cyano group might be introduced through a cyanation reaction, and the amide group might be formed through a reaction with an amine.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the benzene ring. The presence of the cyano and amide groups suggests that this compound might exhibit polar characteristics.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. For example, the cyano group is susceptible to hydrolysis, and the amide group can participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility might be affected by the polar amide and cyano groups, and its melting and boiling points would depend on the strength of the intermolecular forces present.

Scientific Research Applications

Photocatalysis and Photoelectronic Devices

• Applications :
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Multicomponent Tandem Oxidation Process

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Nitrogen Atom Deletion (Skeletal Editing)

• Applications :
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Cyanoacetylation of Amines

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Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “4-[(E)-3-[[cyano-(2-methoxyphenyl)methyl]amino]-3-oxoprop-1-enyl]-N-methylbenzamide” would require appropriate safety measures. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the development of new materials or pharmaceuticals, but more research would be needed to explore these possibilities.